Potassium iodate
Cat. No. B147811
M. Wt: 214.001 g/mol
InChI Key: JLKDVMWYMMLWTI-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US09440976B2
Procedure details
A stirred solution of 5-bromo-pyridin-2-ylamine (50 g, 289 mmol) in 2M sulfuric acid (500 mL) was treated portionwise with potassium iodate (30.8 g, 144 mmol) and the mixture heated to 100° C. A solution of potassium iodide (26.5 g, 160 mmol) in water (50 mL) was added dropwise over ca. 1 hour. The mixture was allowed to stir for a further 30 minutes then cooled to ambient temperature. The pH of the aqueous phase was adjusted to 8-9 and the mixture extracted with ethyl acetate (×3). The combined organic layer was washed with aqueous sodium thiosulfate solution, water and brine, dried (Na2SO4) and evaporated to afford the title compound as a brown solid (77.4 g, 90%). 1H NMR (300 MHz, CDCl3): 8.06 (d, J=2.2 Hz, 1H), 7.96 (d, J=2.2 Hz, 1H), 4.96 (s, 2H).
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([NH2:8])=[N:6][CH:7]=1.[I:9]([O-])(=O)=O.[K+].[I-].[K+]>S(=O)(=O)(O)O.O>[Br:1][C:2]1[CH:3]=[C:4]([I:9])[C:5]([NH2:8])=[N:6][CH:7]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=NC1)N
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Name
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Quantity
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30.8 g
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Type
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reactant
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Smiles
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I(=O)(=O)[O-].[K+]
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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Quantity
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26.5 g
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Type
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reactant
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Smiles
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[I-].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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to stir for a further 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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then cooled to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture extracted with ethyl acetate (×3)
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with aqueous sodium thiosulfate solution, water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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BrC=1C=C(C(=NC1)N)I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 77.4 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 179.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
